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Compound of Interest

Compound Name: Leucinamide hydrochloride

Cat. No.: B555007

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leucinamide hydrochloride, the hydrochloride salt of the amino acid amide derivative of L-
leucine, has emerged as a compound of interest with potential therapeutic applications. This
technical guide provides a comprehensive overview of its known biological activities, putative
mechanisms of action, and methodologies for its investigation. While research is in its early
stages, existing evidence points towards anti-inflammatory properties and suggests avenues
for exploration in metabolic diseases and oncology. This document aims to serve as a
foundational resource for researchers and drug development professionals interested in the
further exploration of Leucinamide hydrochloride as a therapeutic agent.

Introduction

Leucinamide hydrochloride is a small molecule derivative of the essential branched-chain
amino acid, L-leucine. As a derivative of a crucial signaling amino acid, Leucinamide
hydrochloride is positioned at the intersection of metabolic and cellular stress pathways.
Leucine itself is a well-established activator of the mTORCL1 signaling pathway, a central
regulator of cell growth and proliferation, and a negative regulator of autophagy. The
therapeutic potential of targeting these pathways has been extensively explored in various
diseases, including cancer and metabolic disorders. This guide will delve into the current
understanding of Leucinamide hydrochloride's therapeutic applications, with a focus on its
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anti-inflammatory effects and its potential as a lysosomotropic agent and modulator of
autophagy.

Chemical and Physical Properties

A summary of the key chemical and physical properties of L-Leucinamide hydrochloride is
presented in Table 1. This information is crucial for its handling, formulation, and use in
experimental settings.

Property Value Reference
CAS Number 10466-61-2
Molecular Formula C6H15CIN20
Molecular Weight 166.65 g/mol
Appearance White to off-white crystalline
powder
Melting Point 254-256 °C
Solubility Soluble in water
Optical Rotation +9° to +11° (c=1, H20)

Potential Therapeutic Applications
Anti-inflammatory Activity

The most well-documented therapeutic application of Leucinamide hydrochloride is its anti-
inflammatory activity. An early study demonstrated its efficacy in several rat models of
inflammation.

Key Findings:

» Attenuation of Phlogistic Response: Leucinamide hydrochloride was shown to reduce the
inflammatory response induced by formaldehyde and nystatin injections in the rat paw.
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e Reduction of Granulation Tissue: In a granuloma pouch model, chronic administration of the
compound led to a significant decrease in both the volume of exudate and the weight of
granulation tissue.

o Favorable Safety Profile: Notably, unlike the comparator drug phenylbutazone, Leucinamide
hydrochloride did not induce gastric ulcers at effective anti-inflammatory doses, suggesting
a potentially better gastrointestinal safety profile.

At present, there is a lack of publicly available quantitative data, such as IC50 or EC50 values,
for the anti-inflammatory effects of Leucinamide hydrochloride.

Potential as an Insulin Secretagogue

L-Leucinamide Hydrochloride has been suggested as a potential elicitor of insulin secretion
in rats. This effect is likely linked to the metabolic pathways of its parent amino acid, L-leucine,
which is a known stimulator of insulin release from pancreatic B-cells. However, detailed
studies quantifying this effect and elucidating the precise mechanism for the hydrochloride salt
are not yet available in the public domain.

Putative Anti-cancer Activity

While direct evidence for the anti-cancer activity of Leucinamide hydrochloride is currently
limited, its potential in this area can be inferred from its putative mechanisms of action, namely
its lysosomotropic nature and its potential to modulate autophagy. Lysosomotropic agents can
induce lysosomal membrane permeabilization, leading to cell death, a strategy being explored
for cancer therapy. Furthermore, the modulation of autophagy has complex, context-dependent
roles in cancer, and targeting this process is a validated therapeutic strategy. Further research
is required to evaluate the efficacy of Leucinamide hydrochloride in various cancer cell lines
and in vivo tumor models.

Mechanism of Action

The precise molecular mechanisms underlying the therapeutic effects of Leucinamide
hydrochloride are not yet fully elucidated. However, based on its chemical nature and the
activities of related compounds, two primary putative mechanisms can be proposed: its role as
a lysosomotropic agent and its influence on the mTOR and autophagy signaling pathways.
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Lysosomotropic Properties

Leucinamide hydrochloride, as a lipophilic weak base, is predicted to exhibit lysosomotropic
properties. Such compounds can freely cross cellular membranes in their neutral state and,
upon entering the acidic environment of the lysosome, become protonated and trapped. This
accumulation can lead to lysosomal swelling, dysfunction, and potentially, the release of
lysosomal enzymes into the cytoplasm, triggering cell death pathways.
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1. Animal Acclimatization
(Wistar rats)
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2. Grouping
(Control, Vehicle, Leucinamide HCI, Positive Control)
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3. Drug Administration
(Oral or IP)
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4. Induction of Inflammation
(Subplantar injection of phlogistic agent, e.g., formaldehyde)

y

5. Measurement of Paw Volume
(Plethysmometer at various time points)
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6. Data Analysis
(% inhibition of edema)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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